Cas no 2228467-31-8 (methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate)

Technical Introduction: Methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate is a fluorinated ester compound featuring a hydroxyl group and a methyl-substituted phenyl ring, which contribute to its unique reactivity and potential applications in synthetic chemistry. The presence of both fluorine and hydroxyl groups enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, offering opportunities for further functionalization. The steric and electronic effects of the fluoro-methylphenyl moiety may influence selectivity in coupling or substitution reactions. This compound’s structural features make it suitable for exploring structure-activity relationships in drug design or as a chiral building block in asymmetric synthesis. Its stability and solubility profile further support its use in diverse experimental conditions.
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate structure
2228467-31-8 structure
Product Name:methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
CAS No:2228467-31-8
MF:C13H17FO3
MW:240.270687818527
CID:5825685
PubChem ID:165763084
Update Time:2025-06-22

methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
    • 2228467-31-8
    • EN300-1798494
    • Inchi: 1S/C13H17FO3/c1-8-5-6-9(7-10(8)14)13(2,3)11(15)12(16)17-4/h5-7,11,15H,1-4H3
    • InChI Key: NXIMDMSPHNXMQO-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)C(C)(C)C(C(=O)OC)O

Computed Properties

  • Exact Mass: 240.11617256g/mol
  • Monoisotopic Mass: 240.11617256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5Ų

methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1798494-0.05g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
0.05g
$1261.0 2023-09-19
Enamine
EN300-1798494-0.1g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
0.1g
$1320.0 2023-09-19
Enamine
EN300-1798494-0.25g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
0.25g
$1381.0 2023-09-19
Enamine
EN300-1798494-0.5g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
0.5g
$1440.0 2023-09-19
Enamine
EN300-1798494-1.0g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
1g
$1500.0 2023-06-02
Enamine
EN300-1798494-2.5g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
2.5g
$2940.0 2023-09-19
Enamine
EN300-1798494-5.0g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
5g
$4349.0 2023-06-02
Enamine
EN300-1798494-10.0g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
10g
$6450.0 2023-06-02
Enamine
EN300-1798494-1g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
1g
$1500.0 2023-09-19
Enamine
EN300-1798494-5g
methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate
2228467-31-8
5g
$4349.0 2023-09-19

methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate Related Literature

Additional information on methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate

Exploring the Unique Properties and Applications of Methyl 3-(3-Fluoro-4-Methylphenyl)-2-Hydroxy-3-Methylbutanoate (CAS No. 2228467-31-8)

In the realm of fine chemicals and pharmaceutical intermediates, methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2228467-31-8) stands out as a compound of significant interest. This ester derivative, characterized by its fluoro and methyl substitutions, has garnered attention for its potential applications in drug discovery, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in modern chemistry.

The structural uniqueness of this compound lies in its hydroxy and ester functional groups, which make it a versatile building block for further chemical modifications. Its fluorinated aromatic ring enhances its stability and bioavailability, a feature highly sought after in the development of novel therapeutic agents. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly those targeting metabolic disorders and inflammatory conditions.

One of the most frequently asked questions in online forums and academic circles is: "What are the synthetic routes for methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate?" The answer lies in multi-step organic reactions, often involving Grignard reactions, esterification, and selective fluorination. These methods are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials.

Another hot topic is the compound's potential in green chemistry. With sustainability becoming a global priority, researchers are investigating eco-friendly catalysts and solvent-free conditions for its production. The fluoro moiety, in particular, is a focus due to its ability to improve metabolic stability in drugs while minimizing environmental impact. This aligns with the growing demand for sustainable chemical processes and biodegradable intermediates.

From an industrial perspective, methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate is gaining traction as a key intermediate in the manufacture of specialty chemicals. Its applications extend to fragrances, coatings, and even advanced polymer materials. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the needs of R&D teams worldwide.

In conclusion, the compound's unique structure, combined with its broad applicability, makes it a subject of ongoing research and commercial interest. Whether you're a chemist exploring novel synthetic pathways or an industry professional seeking high-performance intermediates, methyl 3-(3-fluoro-4-methylphenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2228467-31-8) offers a wealth of opportunities for innovation and development.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen